Cas no 72204-43-4 ((1S,2S,1'S)-Cypermethrin)

• Product Name: (1S,2S,1'S)-Cypermethrin
• CAS No: 72204-43-4
• Molecular Formula: C₂₂H₁₉NO₃Cl₂
• Molecular Weight: 416.29716
• CID: 578693
• PubChem ID: 189554

(1S,2S,1'S)-Cypermethrin Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 3-(2,2-dichloroethenyl)-2,2-dimethyl-, (S)-cyano(3-phenoxyphenyl)methylester, (1S,3S)-
• (S)-cyano(3-phenoxyphenyl)methyl (1S,3S)-3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropanecarboxylate
• AC1L4OXI
• CHEBI:39339
• cis-Cypermethrin
• EINECS 276-457-7
• I14-11258
• AKOS015899772
• SCHEMBL20328856
• (1S,2S,1'S)-Cypermethrin
• 72204-43-4
• CYCLOPROPANECARBOXYLIC ACID, 3-(2,2-DICHLOROETHENYL)-2,2-DIMETHYL-, (S)-CYANO(3-PHENOXYPHENYL)METHYL ESTER, (1S,3S)-(+)-
• CYPERMETHRIN, S(1S,3S)-
• [(S)-cyano-(3-phenoxyphenyl)methyl] (1S,3S)-3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropane-1-carboxylate
• alpha-Cyano-3-phenoxybenzyl (1S-(1alpha(R*),3alpha))-3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropanecarboxylate
• Q27894265
• (1S)-cis-(alphaS)-cypermethrin
• UNII-NK9SXW7V36
• RU 28000
• Cyclopropanecarboxylic acid, 3-(2,2-dichloroethenyl)-2,2-dimethyl-, (S)-cyano(3-phenoxyphenyl)methyl ester, (1S,3S)-
• Alpha-cyano-3-phenoxybenzyl[1s-[1alpha(r*),3alpha]]-3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropanecarboxylate
• RU-28000
• NK9SXW7V36
• DTXSID3058248

• InChIKey： KAATUXNTWXVJKI-QWFCFKBJSA-NCopyCopied
• Inchi： InChI=1S/C22H19Cl2NO3/c1-22(2)17(12-19(23)24)20(22)21(26)28-18(13-25)14-7-6-10-16(11-14)27-15-8-4-3-5-9-15/h3-12,17-18,20H,1-2H3/t17-,18-,20-/m1/s1CopyCopied
• SMILES： CC1([C@@H]([C@@H]1C(=O)O[C@H](C#N)c2cccc(c2)Oc3ccccc3)C=C(Cl)Cl)CCopyCopied

Computed Properties

• Exact Mass: 415.07400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 415.0741989g/mol
• Heavy Atom Count: 28
• Complexity: 643
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• LogP: 6.17798
• PSA: 59.32000
• Boiling Point: 511.3±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.3 mmHg at 25°C
• Flash Point: 263.0±30.1 °C
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Pyrethroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Pyrethroids